Cas no 1226578-81-9 (6-Chloro-3-indolyl phosphate disodium salt)

• Product Name: 6-Chloro-3-indolyl phosphate disodium salt
• CAS No: 1226578-81-9
• MF: C₈H₅ClNNa₂O₄P
• MW: 291.54
• CID: 5089829
• Update Time: 2022-07-15

6-Chloro-3-indolyl phosphate disodium salt Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-indolyl phosphate disodium salt

• Inchi： 1S/C8H7ClNO4P.2Na/c9-5-1-2-6-7(3-5)10-4-8(6)14-15(11,12)13;;/h1-4,10H,(H2,11,12,13);;/q;2*+1/p-2
• InChI Key： BZKKQFWEUWHTQU-UHFFFAOYSA-L
• SMILES： ClC1C=CC2C(=CNC=2C=1)OP(=O)([O-])[O-].[Na+].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 272
• Topological Polar Surface Area: 88.2